Cas no 890014-40-1 (3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine
• CAS No: 890014-40-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 706532
• PubChem ID: 4737034
• Update Time: 2025-06-08

3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine,3-ethyl-1-methyl-4-phenyl-
• 5-ethyl-2-methyl-4-phenylpyrazol-3-amine
• EN300-1148645
• FT-0729757
• DTXSID90406113
• 890014-40-1
• MB03768

• MDL： MFCD06255253
• Inchi： 1S/C12H15N3/c1-3-10-11(12(13)15(2)14-10)9-7-5-4-6-8-9/h4-8H,3,13H2,1-2H3
• InChI Key： VVYDMJNSRDLPRN-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C2C=CC=CC=2)C(CC)=N1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 373°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine (CAS No. 890014-40-1)

The compound 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine (CAS No. 890014-40-1) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound serves as a key intermediate in the synthesis of various bioactive molecules. The pyrazole core is known for its versatility, making it a focal point in drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation-related therapies.

In recent years, the demand for heterocyclic compounds like 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine has surged due to their role in developing targeted therapies. A trending search query among scientists is "pyrazole derivatives in drug design," reflecting the growing interest in this chemical space. The compound’s ethyl and phenyl substituents enhance its lipophilicity, which is critical for improving membrane permeability—a frequently discussed challenge in bioavailability optimization. This aligns with current industry focus areas such as ADME (Absorption, Distribution, Metabolism, Excretion) properties.

Another notable application of CAS No. 890014-40-1 lies in its utility as a building block for agrochemicals. With the global push toward sustainable agriculture, researchers are exploring its derivatives for pest resistance modulation. Searches like "pyrazole-based agrochemicals 2024" highlight its relevance in crop protection innovations. The methyl group at the 1-position of the pyrazole ring contributes to metabolic stability, a feature highly valued in both pharmaceutical and agrochemical contexts.

From a synthetic chemistry perspective, 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine exemplifies modern green chemistry principles. Its preparation often involves catalyst-driven reactions, reducing waste generation—a priority in ESG (Environmental, Social, and Governance)-driven research. Queries such as "sustainable synthesis of pyrazole amines" underscore this trend. The compound’s amino functional group further allows diverse derivatization, enabling the creation of libraries for high-throughput screening—a technique dominating preclinical drug discovery discussions.

Analytical characterization of 890014-40-1 typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), topics frequently searched by quality control professionals. The compound’s stability under various pH conditions makes it a candidate for formulation studies, particularly in oral solid dosage forms—a sector experiencing growth due to personalized medicine demands.

In material science, the conjugated system in 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine has sparked interest for organic electronics applications. Searches for "nitrogen-containing heterocycles in OLEDs" correlate with investigations into its photophysical properties. The phenyl ring contributes to π-stacking interactions, a property leveraged in designing molecular semiconductors—an area gaining traction in renewable energy technologies.

Regulatory aspects of CAS 890014-40-1 adhere to global REACH compliance standards, a common concern for industrial users. Its non-hazardous profile (as per available data) positions it favorably compared to traditional intermediates, aligning with the "safer chemicals" movement. This is reflected in search trends like "REACH-certified pyrazole compounds."

The commercial availability of 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine through specialized fine chemical suppliers meets the needs of contract research organizations (CROs). Procurement-related searches often include terms like "high-purity pyrazole amines for research," emphasizing quality requirements. Scalability of its synthesis remains a key discussion point in process chemistry forums.

Future prospects for this compound involve its potential in proteolysis-targeting chimeras (PROTACs)—a revolutionary approach in drug discovery. The amine functionality allows conjugation with E3 ligase ligands, addressing the popular query "pyrazole linkers in PROTAC design." Such applications demonstrate how 890014-40-1 bridges traditional medicinal chemistry with cutting-edge modalities.

In summary, 3-Ethyl-1-methyl-4-phenyl-1H-pyrazol-5-amine represents a multifaceted tool for researchers tackling challenges from drug discovery to sustainable agriculture. Its chemical features resonate with contemporary scientific priorities, making it a compound worth monitoring in evolving industrial and academic landscapes.